Cas no 648449-28-9 (2-methyl-2H-1,2,3-benzotriazole-5-carbaldehyde)

2-Methyl-2H-1,2,3-benzotriazole-5-carbaldehyde is a heterocyclic organic compound featuring a benzotriazole core substituted with a methyl group at the 2-position and a formyl group at the 5-position. This aldehyde derivative is primarily utilized as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive aldehyde group enables further derivatization through condensation, reduction, or nucleophilic addition reactions. The benzotriazole moiety contributes to stability and potential coordination properties, making it useful in metal-organic frameworks or corrosion inhibitors. The compound’s well-defined structure and functional group compatibility enhance its utility in targeted molecular design. Proper handling is advised due to its reactivity.

2-methyl-2H-1,2,3-benzotriazole-5-carbaldehyde structure

648449-28-9 structure

Product Name:2-methyl-2H-1,2,3-benzotriazole-5-carbaldehyde

CAS No:648449-28-9

MF:C₈H₇N₃O

MW:161.160681009293

CID:3166777

PubChem ID:14835680

Update Time:2025-11-02

2-methyl-2H-1,2,3-benzotriazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-methyl-2H-1,2,3-benzotriazole-5-carbaldehyde
- 2-Methyl-2H-benzo[d][1,2,3]triazole-5-carbaldehyde
- CS-0454550
- 2-methyl-1,2,3-benzotriazole-5-carbaldehyde
- 648449-28-9
- MFCD24685780
- 2-Methyl-2H-benzotriazole-5-carbaldehyde
- SCHEMBL2884574
- 2-methylbenzotriazole-5-carbaldehyde
- RXUUSFIQZBHKMQ-UHFFFAOYSA-N
- F73737
- Inchi： 1S/C8H7N3O/c1-11-9-7-3-2-6(5-12)4-8(7)10-11/h2-5H,1H3
- InChI Key： RXUUSFIQZBHKMQ-UHFFFAOYSA-N
- SMILES： O=CC1C=CC2C(C=1)=NN(C)N=2

Computed Properties

Exact Mass: 161.058911855g/mol
Monoisotopic Mass: 161.058911855g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 47.8Å²

2-methyl-2H-1,2,3-benzotriazole-5-carbaldehyde Pricemore >>

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Alichem	A019092694-1g	2-Methyl-2H-benzo[d][1,2,3]triazole-5-carbaldehyde	648449-28-9	97%	1g	$432.18	2023-09-01
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